Cas no 2172224-30-3 (tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate)

Tert-butyl 1-(hydroxymethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-piperidine]-1'-carboxylate is a spirocyclic compound featuring a fused oxaspiro and piperidine framework, with a hydroxymethyl group and a Boc-protected amine. This structure offers versatility in synthetic applications, particularly in medicinal chemistry, where its rigid spirocyclic core can enhance conformational control in drug design. The tert-butyloxycarbonyl (Boc) group provides stability while allowing selective deprotection for further functionalization. The hydroxymethyl moiety enables derivatization, facilitating linkage to other molecular scaffolds. Its balanced lipophilicity and steric profile make it a valuable intermediate for developing bioactive molecules, including protease inhibitors or receptor modulators. The compound’s well-defined stereochemistry ensures reproducibility in complex syntheses.
tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate structure
2172224-30-3 structure
Product Name:tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate
CAS No:2172224-30-3
MF:C15H25NO4
MW:283.363304853439
CID:6580771
PubChem ID:165587913
Update Time:2025-06-13

tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate
    • tert-butyl 1-(hydroxymethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-piperidine]-1'-carboxylate
    • EN300-1619215
    • 2172224-30-3
    • Inchi: 1S/C15H25NO4/c1-13(2,3)20-12(18)16-6-4-15(5-7-16)14(10-17)8-11(14)9-19-15/h11,17H,4-10H2,1-3H3
    • InChI Key: RWBCYNIZPGIGKT-UHFFFAOYSA-N
    • SMILES: O1CC2CC2(CO)C21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Exact Mass: 283.17835828g/mol
  • Monoisotopic Mass: 283.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59Ų

tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate Pricemore >>

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tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate Related Literature

Additional information on tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine-1'-carboxylate

tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate (CAS No. 2172224-30-3): A Comprehensive Overview

tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate (CAS No. 2172224-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a piperidine ring and a hydroxymethyl group, making it a promising candidate for various therapeutic applications.

The spirocyclic structure of this compound is particularly noteworthy due to its potential to enhance the pharmacological properties of drugs. Spirocyclic compounds are known for their ability to improve the solubility, stability, and bioavailability of drug molecules, which are crucial factors in the development of effective pharmaceuticals. Recent studies have shown that spirocyclic compounds can also exhibit enhanced binding affinity to target receptors, thereby increasing their therapeutic efficacy.

In the context of medicinal chemistry, tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate has been explored for its potential as a lead compound in the development of new drugs. The presence of the hydroxymethyl group and the piperidine ring provides multiple functional groups that can be modified through chemical synthesis to optimize the compound's pharmacological profile. This flexibility in chemical modification allows researchers to fine-tune the compound's properties, such as its potency, selectivity, and pharmacokinetics.

One of the key areas where tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate has shown promise is in the treatment of neurological disorders. Recent studies have demonstrated that this compound can effectively modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in various neurological conditions, including depression, anxiety, and Parkinson's disease. The ability of this compound to influence these neurotransmitter systems suggests its potential as a novel therapeutic agent for these conditions.

Furthermore, tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key mechanisms involved in inflammation. These findings suggest that tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that the drug reaches its intended target site in sufficient concentrations and remains active for an appropriate duration. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate has also been studied for its use as a tool compound in chemical biology research. Tool compounds are used to probe biological systems and understand the mechanisms underlying various physiological processes. The unique structure and functional groups of this compound make it an ideal candidate for such studies, as it can be used to investigate the interactions between specific receptors and ligands.

The synthesis of tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate involves several steps that require precise control over reaction conditions and reagents. Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound with high yields and purity. These synthetic methods not only facilitate the production of sufficient quantities of the compound for research purposes but also provide a foundation for scaling up production for clinical trials and commercialization.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate is still in the early stages of development, preliminary preclinical studies have shown promising results in terms of its safety profile and therapeutic potential. These studies provide a strong foundation for advancing this compound into clinical trials in the near future.

In conclusion, tert-butyl 1-(hydroxymethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine-1'-carboxylate (CAS No. 2172224-30-3) is a promising organic compound with a unique spirocyclic structure that holds significant potential in various areas of medicinal chemistry and pharmaceutical research. Its ability to modulate neurotransmitter systems and exhibit anti-inflammatory properties makes it a valuable candidate for developing new treatments for neurological disorders and inflammatory conditions. As research on this compound continues to advance, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.

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